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Compound of Interest

Compound Name: 5-Methyltryptamine

Cat. No.: B158209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, handling,

and storage of 5-Methyltryptamine (5-MeT) solutions for use in laboratory experiments.

Accurate and consistent solution preparation is critical for ensuring the reproducibility and

validity of experimental results.

Safety and Handling
Before handling 5-Methyltryptamine, it is crucial to review the Safety Data Sheet (SDS) and

adhere to standard laboratory safety protocols. The following are general safety guidelines:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[1]

Ventilation: Handle the solid compound and concentrated solutions inside a certified

chemical fume hood to avoid inhalation of dust or vapors.[2]

Exposure Routes: Avoid all routes of exposure, including skin contact, inhalation, and

ingestion.[3] Skin contact is a common route of chemical exposure in labs.[3] Do not eat,

drink, or apply cosmetics in areas where chemicals are handled.[2]

Emergency Procedures:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[1] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Disposal: Dispose of all waste materials, including empty containers, unused solutions, and

contaminated PPE, in accordance with local, state, and federal regulations for chemical

waste.[1]

Quantitative Data Summary
The following tables summarize key physical properties, solubility, and stability information for

5-Methyltryptamine and its structural analogs.

Table 1: Physical and Chemical Properties of 5-Methyltryptamine

Property Value Source(s)

Chemical Name
2-(5-methyl-1H-indol-3-

yl)ethanamine
[4]

Molecular Formula C₁₁H₁₄N₂ [4]

Molar Mass 174.247 g/mol [4]

CAS Number 1821-47-2 [4]

Table 2: Solubility of Structurally Similar Tryptamine Analogs

Disclaimer:Experimentally determined solubility data for 5-Methyltryptamine is not readily

available in the reviewed literature. The data presented below is for the structurally related

compounds α-Methyltryptamine (AMT) hydrochloride and 5-Methoxy-α-methyltryptamine (5-
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MeO-AMT). This information should be used as a guideline to estimate the solubility of 5-
Methyltryptamine.

Solvent
α-Methyltryptamine
(HCl)

5-Methoxy-α-
methyltryptamine

Source(s)

DMSO 11 mg/mL 16 mg/mL [5][6]

Ethanol 20 mg/mL 14 mg/mL [5][6]

DMF 11 mg/mL 5 mg/mL [5][6]

PBS (pH 7.2) 5 mg/mL - [6]

DMSO:PBS (1:1) - 0.5 mg/mL [5]

Water - Soluble [7][8]

Methanol - Soluble [7]

Table 3: Stability and Storage Recommendations

Based on data for the related compound 5-Methoxytryptamine and general best practices for

tryptamines.
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Form Condition Recommendation Source(s)

Solid Powder
Room Temperature

(Short-term)

Store in a cool, dry

place.
[5]

2-8°C (Long-term)

Keep container tightly

sealed and protected

from light.

[5]

Stock Solution (in

DMSO/Ethanol)
-20°C

Aliquot into single-use

vials to avoid freeze-

thaw cycles. Stable for

up to 1 month.

[1]

-80°C

Recommended for

long-term storage (up

to 6 months).

[1]

Aqueous Working

Solution

4°C, protected from

light

Prepare fresh for each

experiment. Not

recommended for

storage longer than

one day.[9]

Note: The stability of tryptamines in aqueous solutions is influenced by pH, temperature, and

light. Acidic conditions generally confer greater stability. A color change in the solution may

indicate oxidative degradation.[9]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 5-Methyltryptamine.

Adjust calculations accordingly for different concentrations.

Materials:

5-Methyltryptamine powder (Molar Mass: 174.247 g/mol )

High-purity Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Calibrated pipettes and sterile tips

Procedure:

Calculate Required Mass:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol ) × 1000 (mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L × 0.001 L × 174.247 g/mol × 1000 mg/g = 1.74 mg

Weighing:

On a calibrated analytical balance, accurately weigh 1.74 mg of 5-Methyltryptamine
powder into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of high-purity DMSO to the tube containing the powder.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, brief sonication in a water bath may be used to facilitate the process.

[1]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and

preparation date.
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Store the aliquots at -20°C or -80°C as recommended in Table 3.[1]

Protocol for Preparing Aqueous Working Solutions
This protocol describes the dilution of the organic stock solution into an aqueous buffer or cell

culture medium to achieve the final desired experimental concentration.

Materials:

10 mM 5-Methyltryptamine stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium

Sterile conical tubes or microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Thawing:

Remove one aliquot of the 10 mM stock solution from the freezer and allow it to thaw

completely at room temperature.

Dilution:

Prepare the working solution by diluting the stock solution into the desired aqueous buffer

or medium.

Example for preparing 1 mL of a 10 µM working solution:

Use the formula: C₁V₁ = C₂V₂

(10,000 µM) × V₁ = (10 µM) × (1000 µL)

V₁ = (10 × 1000) / 10,000 = 1 µL

Add 999 µL of the aqueous buffer to a sterile tube.
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Add 1 µL of the 10 mM stock solution to the buffer.

Mixing:

Gently mix the solution by pipetting up and down or by inverting the tube. Avoid vigorous

vortexing, which can cause protein denaturation in cell culture medium.

Vehicle Control:

It is critical to prepare a vehicle control solution containing the same final concentration of

the solvent (e.g., 0.1% DMSO) used to make the working solution. This allows for the

differentiation of compound effects from solvent effects.

Use:

Use the freshly prepared working solution immediately for your experiment. Do not store

aqueous working solutions for extended periods.[9]

Visualizations
Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for preparing 5-Methyltryptamine stock and working solutions.

Hypothetical Signaling Pathway
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Caption: Simplified Gq-coupled serotonin receptor signaling pathway activated by 5-MeT.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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